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Introduction

SETD2 (SET Domain Containing 2) is a crucial histone methyltransferase responsible for the
trimethylation of histone H3 at lysine 36 (H3K36me3). This epigenetic mark is critical for
transcriptional elongation, DNA damage repair, and RNA splicing.[1][2] Dysregulation of SETD2
activity is implicated in various cancers, making it a significant target for therapeutic
intervention.[1] This document provides detailed application notes and protocols for measuring
the enzymatic activity of SETD2 using a highly efficient synthetic "super-substrate,” ssK36. The
ssK36 peptide is methylated by SETD?2 at a rate approximately 290-fold higher than the native
H3K36 peptide, offering a more robust and sensitive assay for high-throughput screening and
inhibitor profiling.[3]

The ssK36 peptide incorporates four amino acid substitutions compared to the corresponding
region of histone H3 (residues 29-43): A31R, T32F, K37R, and H39N.[4][5]

Sequence of ssK36 Peptide: The amino acid sequence of the ssK36 super-substrate,
corresponding to amino acids 29-43 of histone H3 with optimizing substitutions, is as follows:
Arg-Ser-Arg-Phe-Gly-Val-Lys(36)-Arg-Pro-Asn-Tyr-Val-Met
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The following tables summarize key quantitative data for SETD2 enzymatic activity and
inhibition when using the ssK36 super-substrate.

Parameter Value Substratel/lnhibitor Notes

Michaelis constant for

K 45 uM ssK36 peptide
the super-substrate.
Inhibitory constant for
) ) the non-methylatable
Ki 128 uM ssK36M peptide
analog of the super-
substrate.
A potent and selective
IC56 18.3+8.1 nM EZM0414

SETD2 inhibitor.

Signaling Pathway and Experimental Workflow
Diagrams
SETD2 Signaling Pathway

SETD2 plays a central role in maintaining genomic integrity and regulating gene expression. Its
activity is intricately linked with transcription, RNA processing, and the DNA damage response.
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1. Reaction Setup:

s;nigsz Eg%’: 2. Incubation 3. Stop Reaction 4, Filter Binding 5. Washing 6. Scintillation Counting
- [3H]—SAFM (e.g., 30°C for 60 min) (e.g., add TCA) (Capture peptide on filter paper) (Remove unbound [3H]-SAM) (Quantify incorporated 3H)

- Assay Buffer

1. Plate Coating 2. Enzymatic Reaction: 3. Primary Antibody 4. Secondary Antibody 5. Add Chemiluminescent
(ssK36 peptide immobilized - Add SETD2, SAM, Assay Buffer (Anti-H3K36me3) (HRP-conjugated) Subtrate 6. Read Luminescence
on microplate) - Incubate (e.g., 30°C for 60 min) - Incubate and Wash - Incubate and Wash

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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